BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Fluopicolide:
Chemical Structure, Properties, and Fungicidal
Activity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fluopicolide

Cat. No.: B166169

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fluopicolide is a novel fungicide belonging to the acylpicolide chemical class, demonstrating
high efficacy against a broad spectrum of oomycete pathogens. Its unique mode of action,
involving the disruption of spectrin-like proteins and inhibition of V-ATPase, makes it a valuable
tool in disease management strategies, particularly against pathogens resistant to other
fungicide classes. This technical guide provides a comprehensive overview of fluopicolide,
detailing its chemical structure, physicochemical properties, fungicidal activity, and
experimental protocols for its synthesis, analysis, and efficacy evaluation.

Chemical Structure and Properties

Fluopicolide, with the IUPAC name 2,6-dichloro-N-{[3-chloro-5-(trifluoromethyl)pyridin-2-
ylImethyl}benzamide, possesses a distinct molecular architecture responsible for its biological
activity.[1][2]

Chemical Structure:
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Table 1. Chemical and Physical Properties of Fluopicolide

Property Value Reference(s)
2,6-dichloro-N-{[3-chloro-5-
IUPAC Name (trifluoromethyl)pyridin-2- [1][2]
yllmethyl}benzamide
CAS Number 239110-15-7 [1]
Molecular Formula C14HsClIsF3N20
Molecular Weight 383.58 g/mol
Beige solid/Fine crystalline
Appearance .
beige powder
Odor No particular odor
Melting Point 149-150 °C
Boiling Point Decomposes at ~320 °C
Density 1.65 g/cm3

Vapor Pressure

6.0 x 10-° mm Hg at 25 °C

Water Solubility

2.80 mg/L at 20 °C (pH 7)

logP (Kow)

3.26 (pH 7.8, 22 °C)

pKa

No evidence of ionization in
the pH range of 1.9 t0 9.8

Table 2: Solubility of Fluopicolide in Organic Solvents at 20 °C
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Solvent Solubility (g/L)
Acetone 74.7
Dichloromethane 126
Dimethyl sulfoxide 183
Ethyl acetate 37.7
Ethanol 19.2
n-Hexane 0.20
Toluene 20.5

Fungicidal Properties
Mode of Action

Fluopicolide exhibits a novel mode of action, distinguishing it from other oomycete fungicides.
It primarily targets the cytoskeleton of the pathogen by affecting spectrin-like proteins. This
interaction leads to the delocalization of these proteins from the cell membrane, disrupting cell
structure and integrity, which ultimately results in cell lysis. More recent studies have also
identified the vacuolar H+-ATPase (V-ATPase) as a specific target of fluopicolide in
oomycetes. The inhibition of V-ATPase disrupts proton transport and pH homeostasis, further
contributing to the fungicidal effect. This dual-site action contributes to its high efficacy and low
risk of cross-resistance with other fungicide classes.
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Reactants

1-[-3-Chloro-5-(triflt thyl)pyridin-2-yl]; ine-Acetate 2,6-Dichlorobenzoylchloride Toluene and Water Aqueous NaOH

Reaction

Reaction at 38-43 °C

Work-up &|Purification

Phase Separation at 82 °C

Cool to 5 °C for Crystallization

Filtration

Wash with cold Toluene

Dry under vacuum at 65 °C

Fluopicolide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Fluopicolide: Chemical
Structure, Properties, and Fungicidal Activity]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b166169#fluopicolide-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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